Carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester
Overview
Description
Carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester, also known as isopropyl 2-methylbutyryl chloride, is an organic compound with the chemical formula C8H15ClO. It is a colorless liquid that is used as an intermediate in the synthesis of various chemicals, including pharmaceuticals, agrochemicals, and fragrances.
Mechanism of Action
The mechanism of action of carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester is not well understood. However, it is believed to function as an acylating agent, reacting with nucleophiles such as amines and alcohols to form amides and esters, respectively.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is known to be a skin and eye irritant and can cause respiratory tract irritation if inhaled.
Advantages and Limitations for Lab Experiments
One advantage of using carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester in lab experiments is its reactivity with nucleophiles, which allows for the synthesis of a variety of compounds. However, its toxicity and irritant properties limit its use in certain experiments.
Future Directions
There are several future directions for the use of carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester in scientific research. One area of interest is the synthesis of new pharmaceuticals and agrochemicals using this compound as an intermediate. Another area of interest is the development of new methods for synthesizing this compound that are more efficient and environmentally friendly. Additionally, further studies are needed to understand the mechanism of action and potential toxicity of this compound.
Scientific Research Applications
Carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester is used as an intermediate in the synthesis of various chemicals, including pharmaceuticals, agrochemicals, and fragrances. For example, it is used in the synthesis of the antihistamine drug loratadine, which is used to treat allergies. It is also used in the synthesis of the herbicide dicamba, which is used to control weeds in crops.
properties
IUPAC Name |
2,4-dimethylpentan-3-yl carbonochloridate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15ClO2/c1-5(2)7(6(3)4)11-8(9)10/h5-7H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDBJMZSPVACLDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C)C)OC(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30452957 |
Source
|
| Record name | Carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30452957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30250-57-8 |
Source
|
| Record name | Carbonochloridic acid, 2-methyl-1-(1-methylethyl)propyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30452957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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